Rubone

• CAS No.: 73694-15-2
• Product Name: Rubone
• Molecular Formula: C20H22O7
• Molecular Weight: 374.4 g/mol
• IUPAC Name: (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2,4,5-trimethoxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C20H22O7/c1-23-13-9-15(22)20(19(10-13)27-5)14(21)7-6-12-8-17(25-3)18(26-4)11-16(12)24-2/h6-11,22H,1-5H3/b7-6+
• Standard InChIKey: VHCQVGQULWFQTM-VOTSOKGWSA-N
• Isomeric SMILES: COC1=CC(=C(C(=C1)OC)C(=O)/C=C/C2=CC(=C(C=C2OC)OC)OC)O
• SMILES: COC1=CC(=C(C(=C1)OC)C(=O)C=CC2=CC(=C(C=C2OC)OC)OC)O
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)C(=O)C=CC2=CC(=C(C=C2OC)OC)OC)O
• Appearance: Solid powder
• Description: Rubone is a modulator of the tumor suppressor miRNA-34a. It acts by inhibiting the growth of hepatocellular carcinoma.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2'-hydroxy-2,4,4',5,6'-pentamethylchalcone; rubone
• Reference: 1: Wen D, Peng Y, Lin F, Singh RK, Mahato RI. Micellar Delivery of miR-34a Modulator Rubone and Paclitaxel in Resistant Prostate Cancer. Cancer Res. 2017 Jun 15;77(12):3244-3254. doi: 10.1158/0008-5472.CAN-16-2355. Epub 2017 Apr 20. PubMed PMID: 28428276; PubMed Central PMCID: PMC5673080.; 2: Deng X, Yin Z, Zhou Z, Wang Y, Zhang F, Hu Q, Yang Y, Lu J, Wu Y, Sheng W, Zeng Y. Carboxymethyl Dextran-Stabilized Polyethylenimine-Poly(epsilon-caprolactone) Nanoparticles-Mediated Modulation of MicroRNA-34a Expression via Small-Molecule Modulator for Hepatocellular Carcinoma Therapy. ACS Appl Mater Interfaces. 2016 Jul 13;8(27):17068-79. doi: 10.1021/acsami.6b03122. Epub 2016 Jun 27. PubMed PMID: 27300477.; 3: Xiao Z, Chen Y. Small molecule targeting miR-34a for cancer therapy. Mol Cell Oncol. 2015 Feb 24;2(1):e977160. doi: 10.4161/23723556.2014.977160. eCollection 2015 Jan-Mar. PubMed PMID: 27308410; PubMed Central PMCID: PMC4905251.; 4: Xiao Z, Li CH, Chan SL, Xu F, Feng L, Wang Y, Jiang JD, Sung JJ, Cheng CH, Chen Y. A small-molecule modulator of the tumor-suppressor miR34a inhibits the growth of hepatocellular carcinoma. Cancer Res. 2014 Nov 1;74(21):6236-47. doi: 10.1158/0008-5472.CAN-14-0855. Epub 2014 Sep 12. PubMed PMID: 25217526.
• PubChem Compound: 5951499
• Last Modified: Nov 11 2021